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Compound of Interest

2,6-Dichloropyridine-3-boronic
Compound Name: o
aci

Cat. No.: B132190

An In-depth Technical Guide to (2,6-dichloropyridin-3-yl)boronic acid

This technical guide provides a comprehensive overview of the molecular structure, weight,
and other physicochemical properties of (2,6-dichloropyridin-3-yl)boronic acid, tailored for
researchers, scientists, and professionals in drug development.

Molecular Structure and Properties

(2,6-dichloropyridin-3-yl)boronic acid is a substituted pyridinylboronic acid derivative. Its
structure is characterized by a pyridine ring substituted with two chlorine atoms at positions 2
and 6, and a boronic acid group at the 3-position.

Molecular Formula: CsH4aBCI2NO2[1][2][3]
SMILES String: B(C1=C(N=C(C=C1)CI)CI)(0)O[2][3]

The structural arrangement of its atoms confers specific chemical reactivity, making it a
valuable reagent in various chemical syntheses, particularly in Suzuki-Miyaura cross-coupling
reactions.

Quantitative Data Summary

The key quantitative physicochemical properties of (2,6-dichloropyridin-3-yl)boronic acid are
summarized in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b132190?utm_src=pdf-interest
https://file.medchemexpress.com/batch_PDF/HY-W000874/2-6-Dichloropyridin-3-ylboronic-acid-COA-510974-MedChemExpress.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/2762712
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloropyridine-3-boronic-acid
https://pubchemlite.lcsb.uni.lu/e/compound/2762712
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloropyridine-3-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Molecular Weight 191.81 g/mol [11[3]
Monoisotopic Mass 190.9712 Da [2]

CAS Number 148493-34-9 [11[3]
Appearance White to off-white solid [1]

Purity (HPLC) 99.56% [1]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of (2,6-dichloropyridin-
3-yl)boronic acid are not readily available in the public domain and are typically found in
proprietary documentation or specialized scientific literature. Researchers are advised to
consult chemical synthesis journals and patent literature for potential methodologies.

Molecular and Isotopic Information

The following diagram illustrates the key molecular and isotopic features of (2,6-dichloropyridin-

3-yhboronic acid.
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Molecular Formula Molecular Weight Physical Appearance CAS SMILES
CsHaBCI2NO:2 191.81 g/mol White to off-white solid 148493-34-9 B(C1=C(N=C(C=C1)CI)CI)(0)O 99.56%
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Caption: Molecular information for (2,6-dichloropyridin-3-yl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b132190?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-W000874/2-6-Dichloropyridin-3-ylboronic-acid-COA-510974-MedChemExpress.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/2762712
https://pubchemlite.lcsb.uni.lu/e/compound/2762712
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloropyridine-3-boronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloropyridine-3-boronic-acid
https://www.benchchem.com/product/b132190#2-6-dichloropyridin-3-yl-boronic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b132190#2-6-dichloropyridin-3-yl-boronic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b132190#2-6-dichloropyridin-3-yl-boronic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b132190#2-6-dichloropyridin-3-yl-boronic-acid-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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